Cas no 2137137-91-6 (Furan, 2-[2-(bromomethyl)butyl]tetrahydro-, (2S)-)

• Product Name: Furan, 2-[2-(bromomethyl)butyl]tetrahydro-, (2S)-
• CAS No: 2137137-91-6
• MF: C₉H₁₇BrO
• MW: 221.134682416916
• CID: 5285652
• Update Time: 2025-10-25

Furan, 2-[2-(bromomethyl)butyl]tetrahydro-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-[2-(bromomethyl)butyl]tetrahydro-, (2S)-

• Inchi： 1S/C9H17BrO/c1-2-8(7-10)6-9-4-3-5-11-9/h8-9H,2-7H2,1H3/t8?,9-/m0/s1
• InChI Key： YZJGSKFMGCETKS-GKAPJAKFSA-N
• SMILES： O1CCC[C@H]1CC(CBr)CC

Additional information on Furan, 2-[2-(bromomethyl)butyl]tetrahydro-, (2S)-

Research Brief on Furan, 2-[2-(bromomethyl)butyl]tetrahydro-, (2S)- (CAS: 2137137-91-6): Recent Advances and Applications

The compound Furan, 2-[2-(bromomethyl)butyl]tetrahydro-, (2S)- (CAS: 2137137-91-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral furan derivative, characterized by its unique bromomethyl functional group, has shown promising potential as a versatile intermediate in synthetic chemistry and drug discovery. Recent studies have explored its applications in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting infectious diseases and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound as a key building block in the synthesis of furan-based protease inhibitors. The research team utilized its bromomethyl group for selective alkylation reactions, enabling the construction of complex molecular architectures with high enantiomeric purity. The resulting inhibitors exhibited nanomolar potency against viral proteases, suggesting potential applications in antiviral drug development.

In the field of oncology, recent preclinical investigations have highlighted the compound's utility in creating targeted drug conjugates. The bromomethyl moiety serves as an effective linker for attaching cytotoxic payloads to tumor-specific antibodies. A 2024 Nature Biotechnology publication reported remarkable tumor regression in xenograft models using antibody-drug conjugates derived from this furan derivative, with significantly reduced off-target effects compared to conventional linkers.

From a chemical biology perspective, researchers have exploited the compound's structural features to develop novel chemical probes. Its furan ring system provides an excellent platform for fluorescence labeling, while the bromomethyl group allows for selective protein modification. Recent work in Chemical Science has demonstrated its application in activity-based protein profiling, enabling the identification of previously unknown enzyme targets in metabolic pathways.

The compound's stability and reactivity profile have also made it a subject of interest in process chemistry. A 2023 Organic Process Research & Development paper detailed an optimized large-scale synthesis route that achieves >95% enantiomeric excess while maintaining excellent atom economy. This advancement addresses previous challenges in the commercial-scale production of this valuable intermediate.

Looking forward, the unique properties of Furan, 2-[2-(bromomethyl)butyl]tetrahydro-, (2S)- position it as a critical tool in the development of next-generation pharmaceuticals. Ongoing research is exploring its potential in creating covalent inhibitors for challenging targets, as well as its application in PROTAC (proteolysis targeting chimera) technology. The compound's versatility across multiple therapeutic areas underscores its importance in modern drug discovery pipelines.